molecular formula C15H20F2N2O3 B6264834 tert-butyl N-{2-carbamoyl-2-[(3,4-difluorophenyl)methyl]ethyl}carbamate CAS No. 1803603-94-2

tert-butyl N-{2-carbamoyl-2-[(3,4-difluorophenyl)methyl]ethyl}carbamate

Cat. No. B6264834
CAS RN: 1803603-94-2
M. Wt: 314.3
InChI Key:
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Description

“tert-butyl N-{2-carbamoyl-2-[(3,4-difluorophenyl)methyl]ethyl}carbamate” is a complex organic compound. It contains a carbamate group, which is a functional group derived from carbamic acid and consists of a carbonyl group (C=O) linked to an alkyl group and an amine group . The compound also contains a tert-butyl group, which is a branched alkyl group derived from butane .


Synthesis Analysis

The synthesis of such compounds often involves the reaction of a carboxylic acid with di-tert-butyl dicarbonate and sodium azide, leading to an acyl azide intermediate. Subsequent Curtius rearrangement in the presence of tetrabutylammonium bromide and zinc(II) triflate and trapping of the isocyanate derivative gives the desired product .


Molecular Structure Analysis

The molecular structure of this compound is complex, with a molecular weight of 314.33 . It contains a carbamate group, a tert-butyl group, and a difluorophenyl group .


Chemical Reactions Analysis

The compound can undergo various chemical reactions, including protodeboronation, a reaction that involves the removal of a boron atom from a boronic ester . This reaction is not well developed, but it has been reported for 1°, 2°, and 3° alkyl boronic esters .

Future Directions

The future directions for the research and development of this compound could involve further exploration of its synthesis, chemical reactions, and potential applications. For example, the protodeboronation reaction could be further developed and optimized .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-{2-carbamoyl-2-[(3,4-difluorophenyl)methyl]ethyl}carbamate involves the reaction of tert-butyl N-(2-hydroxyethyl)carbamate with 3,4-difluorobenzylamine, followed by the reaction of the resulting product with phosgene and ammonia.", "Starting Materials": [ "tert-butyl N-(2-hydroxyethyl)carbamate", "3,4-difluorobenzylamine", "phosgene", "ammonia" ], "Reaction": [ "Step 1: React tert-butyl N-(2-hydroxyethyl)carbamate with 3,4-difluorobenzylamine in the presence of a base such as sodium hydride or potassium carbonate to form tert-butyl N-{2-[(3,4-difluorophenyl)methyl]ethyl}carbamate.", "Step 2: React the product from step 1 with phosgene in the presence of a base such as triethylamine to form tert-butyl N-{2-chloro-2-[(3,4-difluorophenyl)methyl]ethyl}carbamate.", "Step 3: React the product from step 2 with ammonia in the presence of a base such as sodium hydroxide to form tert-butyl N-{2-carbamoyl-2-[(3,4-difluorophenyl)methyl]ethyl}carbamate." ] }

CAS RN

1803603-94-2

Product Name

tert-butyl N-{2-carbamoyl-2-[(3,4-difluorophenyl)methyl]ethyl}carbamate

Molecular Formula

C15H20F2N2O3

Molecular Weight

314.3

Purity

95

Origin of Product

United States

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